Cas no 679-13-0 (Butanedioyl difluoride,2,2,3,3-tetrafluoro-)

• Product name: Butanedioyl difluoride,2,2,3,3-tetrafluoro-
• CAS No: 679-13-0
• MF: C₄F₆O₂
• MW: 194.032022476196
• MDL: MFCD00171519
• CID: 502494
• PubChem ID: 2776618

Butanedioyl difluoride,2,2,3,3-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• Butanedioyl difluoride,2,2,3,3-tetrafluoro-
• TETRAFLUOROSUCCINYL DIFLUORIDE
• Tetrafluorosuccinyl fluoride
• 2,2,3,3-tetrafluorobutanedioyl difluoride
• Perfluorosuccinoyl fluoride
• Tetrafluorosuccinyldifluoride
• AKOS006230422
• MFCD00171519
• FT-0632788
• A835933
• DTXSID00380213
• 2,2,3,3-tetrafluorosuccinyl difluoride
• perfluorosuccinic difluoride
• perfluorosuccinyl fluoride
• SCHEMBL37654
• 679-13-0
• perfluorosuccinyl difluoride
• Tetrafluorobutane-1,4-dioyl difluoride

• MDL： MFCD00171519
• Inchi： InChI=1S/C4F6O2/c5-1(11)3(7,8)4(9,10)2(6)12
• InChI Key： KNURRSZDMIXZLO-UHFFFAOYSA-N
• SMILES： C(=O)(C(C(C(=O)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 193.98000
• Monoisotopic Mass: 193.98024821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų
• XLogP3: 1.6

Experimental Properties

• Boiling Point: 30 °C
• PSA: 34.14000
• LogP: 1.24920

Butanedioyl difluoride,2,2,3,3-tetrafluoro- Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34
• HazardClass：TOXIC, CORROSIVE

Butanedioyl difluoride,2,2,3,3-tetrafluoro- Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl fluorides

Additional information on Butanedioyl difluoride,2,2,3,3-tetrafluoro-

Comprehensive Guide to Butanedioyl difluoride,2,2,3,3-tetrafluoro- (CAS No. 679-13-0)

Butanedioyl difluoride,2,2,3,3-tetrafluoro- (CAS No. 679-13-0) is a highly specialized fluorinated compound with unique chemical properties. This compound, often referred to as tetrafluorosuccinyl difluoride, is widely used in advanced chemical synthesis, particularly in the production of high-performance polymers and specialty materials. Its molecular structure, featuring four fluorine atoms, contributes to its exceptional stability and reactivity, making it a valuable intermediate in industrial applications.

In recent years, the demand for fluorinated compounds like Butanedioyl difluoride,2,2,3,3-tetrafluoro- has surged due to their role in green chemistry and sustainable manufacturing. Researchers and engineers are increasingly exploring its potential in renewable energy technologies, such as fuel cells and battery materials. The compound's ability to enhance thermal and chemical resistance aligns with the growing focus on eco-friendly and durable materials in the automotive and aerospace industries.

One of the most frequently asked questions about Butanedioyl difluoride,2,2,3,3-tetrafluoro- is its compatibility with other fluorinated reagents. Studies have shown that it exhibits excellent reactivity with nucleophiles, enabling the synthesis of complex fluorinated architectures. This property is particularly valuable in pharmaceutical research, where fluorinated compounds are often used to improve drug bioavailability and metabolic stability.

Another area of interest is the compound's role in the development of next-generation coatings and adhesives. Its tetrafluoro backbone provides unparalleled resistance to harsh environmental conditions, making it ideal for applications in extreme climates. Manufacturers are leveraging this characteristic to create products with longer lifespans and reduced maintenance requirements, addressing consumer demands for durability and cost-effectiveness.

From a safety perspective, Butanedioyl difluoride,2,2,3,3-tetrafluoro- requires careful handling due to its reactive nature. However, advancements in encapsulation and delivery systems have mitigated many of the associated risks, allowing for safer industrial use. Regulatory bodies have also established guidelines to ensure its responsible application, further bolstering its adoption across various sectors.

Looking ahead, the versatility of Butanedioyl difluoride,2,2,3,3-tetrafluoro- positions it as a key player in the future of material science. Innovations in nanotechnology and 3D printing are expected to unlock new applications, particularly in the medical and electronics fields. As industries continue to prioritize sustainability and performance, this compound is poised to play a pivotal role in shaping tomorrow's technological landscape.